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Cat. No.: B1600290 Get Quote

Introduction

Bis(dodecylthio)dimethylstannane (CAS No. 51287-84-4) is an organotin compound

primarily utilized as a chemical intermediate in various industrial applications.[1][2] Belonging to

the organotin family, this substance necessitates stringent safety protocols due to its potential

health and environmental hazards.[1][2] This guide is intended for researchers, scientists, and

drug development professionals, providing comprehensive safety information, handling

procedures, and emergency response protocols based on available technical data.

Section 1: Hazard Identification and Classification
Bis(dodecylthio)dimethylstannane is classified as a hazardous substance under the Globally

Harmonized System (GHS). The primary hazards include acute oral toxicity, skin and eye

irritation, skin sensitization, and potential for organ damage through prolonged or repeated

exposure.[2][3][4] It is also recognized as being harmful to aquatic life with long-lasting effects.

[5][6]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 / 4
H301: Toxic if swallowed /
H302: Harmful if
swallowed[2][5]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation 2 / 2A
H319: Causes serious eye

irritation[2][3]

Skin Sensitization 1 / 1A
H317: May cause an allergic

skin reaction[3][4][5]

Carcinogenicity 2
H351: Suspected of causing

cancer[3][7]

Reproductive Toxicity 2
H361d: Suspected of

damaging the unborn child[7]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs (Kidneys, Respiratory

Tract) through prolonged or

repeated exposure[3][4][7]

| Hazardous to the Aquatic Environment, Long-Term | 3 / 1 | H412: Harmful to aquatic life with

long lasting effects / H410: Very toxic to aquatic life with long lasting effects[5][7] |

The signal word associated with this chemical can be "Danger" or "Warning" depending on the

concentration and classification.[2][4][5] Appropriate hazard pictograms include the skull and

crossbones (GHS06), exclamation mark (GHS07), and health hazard (GHS08).[2]

Section 2: Toxicological Properties
The toxicity of Bis(dodecylthio)dimethylstannane has been evaluated through various

studies. The data highlights significant acute oral toxicity and potential for adverse effects on

aquatic life. It is important to note the variability in reported oral LD50 values, which may be

due to different study conditions or purities of the test substance.
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Table 2: Summary of Acute Toxicity Data

Test Species Route Value Reference

LD50 Rat Oral 1150 mg/kg [4]

LD50 Rat Oral 849 mg/kg [8]

LD50 Rat Oral 12360 mg/kg [7]

LD50 Rat Dermal > 2000 mg/kg [8]

LD50 Rabbit Dermal 5150 mg/kg [7]

EC50 (48h) Daphnia magna Aquatic 32 mg/L [8][9]

NOEC (48h) Daphnia Aquatic 10 mg/L [8]

EC50 (72h) Algae Aquatic 270 mg/L [8]

| NOEC (72h) | Algae | Aquatic | 10 mg/L |[8] |

LD50: Lethal Dose, 50%; EC50: Effective Concentration, 50%; NOEC: No Observed Effect

Concentration.

Section 3: Experimental Protocols
The toxicological data presented are derived from standardized testing guidelines. While

specific study reports are not publicly available, the methodologies follow established protocols.

Acute Oral Toxicity (OECD Guideline 401): This test, cited for determining the oral LD50 in

rats, involves the administration of the substance in graduated doses to several groups of

experimental animals.[4] The protocol includes:

Animal Selection: Healthy, young adult rats of a single strain are chosen and acclimated.

Dose Administration: The test substance is administered by gavage in a single dose.

Animals are typically fasted before dosing.

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes

for at least 14 days. Observations are made frequently on the day of dosing and at least
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daily thereafter.

Data Analysis: The LD50 value is calculated from the number of animal deaths that occur

during the observation period. A full necropsy of all animals is performed at the end of the

study.

Acute Aquatic Toxicity (e.g., OECD Guideline 202): The EC50 value for Daphnia magna was

determined using a protocol consistent with OECD 202.[9]

Test Organism: Young daphnids (Daphnia magna), aged less than 24 hours, are used.

Exposure: The daphnids are exposed to a range of concentrations of the test substance in

a static or semi-static system for 48 hours.

Endpoint: The primary endpoint is immobilization. The concentration that immobilizes 50%

of the daphnids (EC50) is determined.

Section 4: Safe Handling and Storage
Strict adherence to handling and storage protocols is essential to minimize risk.

Handling:

Use only with adequate ventilation, such as in a chemical fume hood.[1][3]

Avoid all contact with skin and eyes and do not breathe vapor or mist.[1][2]

Wear appropriate personal protective equipment (see Section 5).[4][5]

Wash hands and other exposed areas thoroughly with mild soap and water after handling

and before eating, drinking, or smoking.[1][2]

Keep the container tightly closed when not in use.[1][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[4][5]

Storage:

Store in a cool, dry, and well-ventilated area.[1][3]
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Keep the container tightly closed and store locked up, out of reach of children.[1][2][10]

Protect from direct sunlight and store away from heat.[1][2][4]

Incompatible Materials: Avoid contact with bases, reducing agents, strong acids, amines, and

isocyanates.[1][2][7][10]

Section 5: Exposure Controls and Personal
Protective Equipment (PPE)
A combination of engineering controls and personal protective equipment is required to ensure

safety. The hierarchy of controls should always be followed, prioritizing engineering solutions

over personal protection.
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Hierarchy of Controls for Bis(dodecylthio)dimethylstannane

Elimination
(Most Effective)

Substitution

Engineering Controls

Administrative Controls

Use in a chemical fume hood.
Enclosed processes.

Personal Protective Equipment
(Least Effective)

Standard Operating Procedures (SOPs).
Restricted access to handling areas.

Chemical safety training.

Nitrile gloves, chemical goggles,
lab coat, respiratory protection

(as needed).

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure.
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Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Reference

Engineering Controls

Handle in an enclosing
hood with exhaust
ventilation. Ensure safety
showers and emergency
eyewash fountains are
readily available.

[1][2]

Eye/Face Protection

Chemical safety goggles or

tightly fitting safety glasses.

Contact lenses should not be

worn.

[1][2][5]

Skin Protection

Neoprene or nitrile rubber

gloves. Wear suitable

protective clothing (e.g., lab

coat, impervious apron) to

prevent skin contact.

[1][2]

| Respiratory Protection | Not typically required if engineering controls are adequate. If vapors

or mists may be generated, use a NIOSH-certified combination organic vapor/acid gas

respirator. For spraying applications, a positive-pressure air-supplied respirator is required. |[1]

[2][11] |

Section 6: First Aid and Emergency Procedures
Immediate action is critical in the event of exposure or a spill.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, qualified personnel should

administer oxygen. If breathing has stopped, provide artificial respiration (use a pocket mask

or other barrier device). Seek immediate medical attention.[3][10]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water.[1][3] A polyglycol-based skin cleanser or corn oil may be more

effective than soap and water.[3] Seek medical attention if skin irritation or a rash develops.

[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[1][2] Continue rinsing. Seek immediate medical

attention, preferably from an ophthalmologist.[4][7]

Ingestion: Rinse mouth thoroughly with water.[4][5] Do NOT induce vomiting. Immediately

call a poison center or doctor for treatment advice.[1][2] Never give anything by mouth to an

unconscious person.[1][2]

Spill and Release Procedures:

Isolate and Ventilate: Evacuate unnecessary personnel and isolate the spill area.[2][3]

Ensure the area is well-ventilated.

Use PPE: Cleanup crew must wear appropriate personal protective equipment as described

in Section 5.[1][2]

Containment: Prevent the spill from entering sewers, waterways, or soil by using dikes or

absorbent materials like sand, earth, or sawdust.[1][2][9]

Cleanup: Absorb the spill with an inert material and collect it into a suitable, properly labeled

container for disposal.[1][9]

Decontamination: Wash the spill site with water after material pickup is complete.[9][10]

Disposal: Dispose of waste materials at an approved waste disposal facility in accordance

with local, state, and federal regulations.[4][5]
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Emergency Response Workflow for Exposure

Exposure Occurs Route of Exposure?

Inhalation

 Inhalation 

Skin / Eye Contact Skin/Eye 

Ingestion

 Ingestion 

1. Move to fresh air.
2. Provide oxygen or artificial

   respiration if needed.
3. Seek IMMEDIATE medical attention.

1. Remove contaminated clothing.
2. Wash skin with soap & water.
3. Flush eyes for 15+ minutes.

4. Seek medical attention.

1. Rinse mouth.
2. DO NOT induce vomiting.

3. Call Poison Center or doctor
   IMMEDIATELY.

Click to download full resolution via product page

Caption: Decision-making workflow for an exposure event.

Section 7: Physical and Chemical Properties
Table 4: Physical and Chemical Properties
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Property Value Reference

Chemical Formula C26H56S2Sn [2]

Molecular Weight 551.6 g/mol [6]

CAS Number 51287-84-4 [4][5]

Physical State Liquid [2][6]

Appearance Clear, hazy liquid [4]

pH 8.8 [4]

| Chemical Family | Organotin |[1][2] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Safe Handling of
Bis(dodecylthio)dimethylstannane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600290#bis-dodecylthio-dimethylstannane-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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